1-[3-(2-chlorophenyl)acryloyl]-2-methylpiperidine

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-(2-methylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C15H18ClNO/c1-12-6-4-5-11-17(12)15(18)10-9-13-7-2-3-8-14(13)16/h2-3,7-10,12H,4-6,11H2,1H3/b10-9+
• InChI Key: FJYHHVSIRZMRSM-MDZDMXLPSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C=CC2=CC=CC=C2Cl
• Isomeric SMILES: CC1CCCCN1C(=O)/C=C/C2=CC=CC=C2Cl
• Molecular Formula: C15H18ClNO
• Molecular Weight: 263.76 g/mol

Description

1-[3-(2-chlorophenyl)acryloyl]-2-methylpiperidine, also known as CMMP, is a synthetic compound that belongs to the piperidine class of molecules. It is a potent and selective inhibitor of the dopamine transporter, which makes it a valuable tool for studying the function of this important neurotransmitter system.

Mechanism of Action

1-[3-(2-chlorophenyl)acryloyl]-2-methylpiperidine acts as a competitive inhibitor of the dopamine transporter, which means that it binds to the same site on the transporter as dopamine and prevents its reuptake. This leads to an increase in the extracellular levels of dopamine and enhances its signaling in the brain. The precise mechanism of action of this compound is still under investigation, but it is believed to involve the binding of the compound to a specific site on the transporter protein.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. These include an increase in locomotor activity, a decrease in food intake, and an enhancement of the rewarding effects of drugs of abuse. This compound has also been shown to increase the release of dopamine in the nucleus accumbens, a brain region that is involved in reward and motivation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-(2-chlorophenyl)acryloyl]-2-methylpiperidine in lab experiments is its high selectivity for the dopamine transporter. This makes it a valuable tool for studying the function of this transporter in isolation from other neurotransmitter systems. However, one limitation of this compound is its relatively short half-life, which means that its effects are transient and may require repeated dosing to maintain a sustained effect.

Future Directions

There are several future directions for research on 1-[3-(2-chlorophenyl)acryloyl]-2-methylpiperidine and related compounds. One area of interest is the development of more potent and selective inhibitors of the dopamine transporter that can be used to study its function in greater detail. Another area of interest is the use of this compound in animal models of psychiatric disorders such as schizophrenia and addiction, where dysfunction of the dopamine system has been implicated. Finally, the development of imaging agents that can be used to visualize the dopamine transporter in vivo could provide valuable insights into its role in health and disease.

Scientific Research Applications

1-[3-(2-chlorophenyl)acryloyl]-2-methylpiperidine is primarily used as a research tool to study the function of the dopamine transporter. This transporter is responsible for the reuptake of dopamine from the synaptic cleft, which is a crucial step in regulating the levels of this neurotransmitter in the brain. By inhibiting the dopamine transporter, this compound can increase the levels of dopamine in the brain and thus provide insights into the role of this neurotransmitter in various physiological and pathological processes.